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A Comparative Guide to Corrosion Inhibition by Thiadiazole Derivatives

Thiadiazole derivatives have emerged as a highly effective class of corrosion inhibitors,

particularly for protecting steel and other alloys in acidic environments. Their efficacy stems

from the presence of nitrogen and sulfur heteroatoms and π-electrons in the thiadiazole ring,

which facilitate strong adsorption onto metal surfaces, thereby creating a protective barrier

against corrosive agents. This guide provides a comparative analysis of the performance of

various thiadiazole derivatives, supported by experimental data from recent studies.

Performance Comparison of Thiadiazole Derivatives
The inhibition efficiency of thiadiazole derivatives is influenced by their molecular structure, the

nature and position of substituent groups, and the corrosive environment. The following tables

summarize the performance of several thiadiazole compounds as corrosion inhibitors for mild

steel in acidic media, based on data from electrochemical impedance spectroscopy (EIS),

potentiodynamic polarization, and weight loss measurements.

Table 1: Inhibition Efficiency of Various Thiadiazole Derivatives on Mild Steel in 1 M HCl
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Inhibitor Concentration
Inhibition
Efficiency (%)

Reference

N,N-dihydroxyethyl-(5-

methyl-[1][2][3]

thiadiazol-2-sulfur)-

carbonyl acetamide

(TSCA)

40 mg/L >96% [1]

3,5-bis(2-

thienyl)-1,3,4-

thiadiazole (2-TTH)

Not Specified Good [4]

3,5-bis(3-

thienyl)-1,3,4-

thiadiazole (3-TTH)

Not Specified Better than 2-TTH [4]

(E)-N-(anthracen-9-

ylmethylene)-5-(4-

nitrophenyl)-1,3,4-

thiadiazol-2-amine

(A9CNPTDA)

1 mM 98.04% [5]

N-(anthracen-9(10H)-

ylidene)-5-(4-

nitrophenyl)-1,3,4-

thiadiazol-2-amine

(ANNPTDA)

1 mM 95.32% [5]

Bis-Schiff bases

derived from

thiadiazole

125 ppm High [6]

Table 2: Inhibition Efficiency of Thiadiazole Derivatives on Mild Steel in 0.5 M H₂SO₄

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.mdpi.com/2076-3417/13/4/2103
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180302/
https://jme.aspur.rs/archive/v3/n1/3.pdf
https://www.mdpi.com/2076-3417/13/4/2103
https://www.researchgate.net/publication/229122795_Electrochemical_and_quantum_chemical_studies_of_new_thiadiazole_derivatives_adsorption_on_mild_steel_in_normal_hydrochloric_acid_medium
https://www.researchgate.net/publication/229122795_Electrochemical_and_quantum_chemical_studies_of_new_thiadiazole_derivatives_adsorption_on_mild_steel_in_normal_hydrochloric_acid_medium
https://www.researchgate.net/publication/348173846_Experimental_and_Theoretical_Investigations_on_the_Corrosion_Inhibition_action_of_Thiadiazole_Derivatives_on_Carbon_Steel_in_1M_HCl_medium
https://www.researchgate.net/publication/348173846_Experimental_and_Theoretical_Investigations_on_the_Corrosion_Inhibition_action_of_Thiadiazole_Derivatives_on_Carbon_Steel_in_1M_HCl_medium
https://pubs.acs.org/doi/abs/10.1021/acsomega.9b04274
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibitor Concentration
Inhibition
Efficiency (%)

Reference

2-amino-5-(4-

bromobenzyl)-1,3,4-

thiadiazole (a1)

0.002 M
Increasing with

concentration
[2]

2-amino-5-(3-

nitrophenyl)-1,3,4-

thiadiazole (a2)

0.002 M
Increasing with

concentration
[2]

Table 3: Comparative Analysis of Thiadiazole Derivatives in Other Corrosive Media

Inhibitor Metal
Corrosive
Medium

Optimum
Concentrati
on

Maximum
Inhibition
Efficiency
(%)

Reference

PTDM, ATDA,

PTAT, ATPA

(Thiadiazole

derivatives)

Muntz metal

(60Cu–40Zn)

Sulfide-

polluted

artificial

seawater

2.32 mM
92.84, 94.58,

97.0, 98.94
[7]

5-

(benzylthio)-1

,3,4-

thiadiazol-2-

amine (BTTA)

Mild Steel

CO2-

saturated

oilfield

produced

water

Not specified High [8]

5,5′-

disulfanediylb

is (1,3,4-

thiadiazol-2-

amine)

(DSTA)

Mild Steel

CO2-

saturated

oilfield

produced

water

0.025 mM 99.37% [8]
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The evaluation of corrosion inhibitors typically involves a combination of electrochemical and

surface analysis techniques. Below are detailed methodologies for key experiments cited in the

literature.

Electrochemical Measurements
Electrochemical studies are performed to understand the kinetics of the corrosion process and

the mechanism of inhibition.[2][9]

Electrochemical Cell: A conventional three-electrode cell is used, consisting of a working

electrode (the metal specimen, e.g., mild steel), a counter electrode (e.g., platinum), and a

reference electrode (e.g., saturated calomel electrode - SCE).

Potentiodynamic Polarization: The potential of the working electrode is scanned from a

cathodic potential to an anodic potential at a slow scan rate (e.g., 5 mV/s).[2] The resulting

polarization curve provides information on the corrosion potential (Ecorr), corrosion current

density (icorr), and the anodic and cathodic Tafel slopes. The inhibition efficiency (IE%) is

calculated using the following equation: IE% = [(i°corr - icorr) / i°corr] x 100 where i°corr and

icorr are the corrosion current densities in the absence and presence of the inhibitor,

respectively.[9]

Electrochemical Impedance Spectroscopy (EIS): A small amplitude AC signal (e.g., 5-10 mV)

is applied to the working electrode at its open circuit potential over a wide frequency range

(e.g., 100 kHz to 0.1 Hz).[2][9] The impedance data is used to determine the charge transfer

resistance (Rct), which is inversely proportional to the corrosion rate. The inhibition efficiency

can be calculated as: IE% = [(Rct - R°ct) / Rct] x 100 where R°ct and Rct are the charge

transfer resistances in the absence and presence of the inhibitor, respectively.

Weight Loss Measurements
This is a straightforward method to determine the average corrosion rate over a longer period.

Specimen Preparation: Metal specimens are abraded with different grades of emery paper,

degreased with a solvent like acetone, washed with distilled water, and dried.

Immersion Test: The pre-weighed specimens are immersed in the corrosive solution with and

without the inhibitor for a specified duration.
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Corrosion Rate Calculation: After immersion, the specimens are cleaned to remove corrosion

products, dried, and re-weighed. The corrosion rate (CR) and inhibition efficiency (IE%) are

calculated as follows: CR = (Weight Loss) / (Surface Area x Time) IE% = [(CR° - CR) / CR°] x

100 where CR° and CR are the corrosion rates in the absence and presence of the inhibitor,

respectively.

Visualizations
Mechanism of Corrosion Inhibition by Thiadiazoles
The primary mechanism of corrosion inhibition by thiadiazole derivatives is the adsorption of

the inhibitor molecules onto the metal surface, forming a protective film.[1] This adsorption can

occur through physisorption (electrostatic interactions) and/or chemisorption (covalent

bonding). The lone pair electrons of nitrogen and sulfur atoms, along with the π-electrons of the

thiadiazole ring, play a crucial role in the chemisorption process by coordinating with the vacant

d-orbitals of the metal atoms.[1]
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Caption: Adsorption mechanism of thiadiazole on a metal surface.
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Experimental Workflow for Corrosion Inhibitor
Evaluation
The following diagram illustrates a typical workflow for the synthesis and evaluation of new

thiadiazole derivatives as corrosion inhibitors.
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Caption: General workflow for evaluating thiadiazole corrosion inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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